Cas no 55514-50-6 (2-Butenoic acid, 4-bromo-2-methyl-, ethyl ester, (Z)-)

• Product Name: 2-Butenoic acid, 4-bromo-2-methyl-, ethyl ester, (Z)-
• CAS No: 55514-50-6
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 351674
• Update Time: 2024-01-28

2-Butenoic acid, 4-bromo-2-methyl-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-bromo-2-methyl-, ethyl ester, (Z)-
• 2-Butenoic acid, 4-bromo-2-methyl-, ethyl ester, (Z)- (9CI)

• Inchi： 1S/C7H11BrO2/c1-3-10-7(9)6(2)4-5-8/h4H,3,5H2,1-2H3/b6-4-
• InChI Key： VKFMOZPLJUSLLU-XQRVVYSFSA-N
• SMILES： C(OCC)(=O)/C(/C)=C\CBr

Computed Properties

• Exact Mass: 205.99423

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 221.8±23.0 °C(Predicted)
• PSA: 26.3